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This technical guide provides a comprehensive overview of the core microbiological processes

integral to the production of cultured butter. It details the key microorganisms, their metabolic

activities, and the critical parameters that influence the final product's characteristic flavor,

aroma, and texture. This document is intended to serve as a detailed resource, offering insights

into the scientific principles underpinning this traditional dairy fermentation.

Introduction to Cultured Butter Fermentation
Cultured butter, also known as ripened or European-style butter, is produced by fermenting

cream with specific lactic acid bacteria (LAB) before churning.[1][2] This fermentation process

is the primary differentiator from sweet cream butter, imparting a characteristic tangy flavor

and complex aroma profile. The key microbiological transformations involve the conversion of

lactose to lactic acid and the metabolism of citrate to produce the signature buttery flavor

compound, diacetyl.[2][3]
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The distinct flavor and aroma of cultured butter are primarily attributed to the metabolic

activities of a symbiotic blend of mesophilic lactic acid bacteria. These starter cultures are

typically composed of two main groups: acid-producing strains and aroma-producing strains.

Acid-Producing Strains:Lactococcus lactis subsp. lactis and Lactococcus lactis subsp.

cremoris are the principal microorganisms responsible for the production of lactic acid from

lactose. This acidification process lowers the pH of the cream, contributing to the tangy flavor

and inhibiting the growth of spoilage organisms.[4][5]

Aroma-Producing Strains:Lactococcus lactis subsp. lactis biovar diacetylactis and species of

the Leuconostoc genus, particularly Leuconostoc mesenteroides subsp. cremoris, are crucial

for developing the characteristic buttery aroma.[6][7] These bacteria metabolize citrate, a

natural component of milk, to produce diacetyl (2,3-butanedione), the key flavor compound.

[3]

A typical commercial starter culture for cultured butter will contain a mix of these species to

ensure both adequate acidification and robust flavor development.[6][8]

Core Metabolic Pathways
The production of cultured butter relies on two central metabolic pathways carried out by the

starter culture bacteria: the fermentation of lactose to lactic acid and the metabolism of citrate

to produce aroma compounds.

Lactose Fermentation to Lactic Acid
Lactococcus species are homofermentative, meaning they primarily convert lactose into lactic

acid.[5][9] This process, known as glycolysis, is the main pathway for energy production for

these bacteria. The resulting lactic acid accumulation reduces the pH of the cream, which is

essential for the characteristic tangy taste and preservation of the product.[5]
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Fig. 1: Lactose to Lactic Acid Fermentation Pathway.

Citrate Metabolism and Diacetyl Production
The quintessential buttery flavor of cultured butter is derived from the metabolism of citric acid

by aroma-producing LAB.[3] Citrate is transported into the bacterial cell and converted through

a series of enzymatic reactions into pyruvate. This pyruvate is then condensed to form α-

acetolactate, which is subsequently oxidatively decarboxylated to produce diacetyl.[10]
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Fig. 2: Citrate Metabolism and Diacetyl Production Pathway.

Data Presentation: Quantitative Analysis of Cultured
Butter Production
The following tables summarize key quantitative data related to the microbiology and chemistry

of cultured butter production.

Table 1: Key Microorganisms in Cultured Butter Starter Cultures

Microorganism Role in Fermentation

Lactococcus lactis subsp. lactis Primary acid production

Lactococcus lactis subsp. cremoris Acid production, contribution to texture

Lactococcus lactis subsp. lactis biovar

diacetylactis
Aroma production (diacetyl from citrate)

Leuconostoc mesenteroides subsp. cremoris
Aroma production (diacetyl from citrate), CO2

production

Table 2: Influence of Starter Culture on Key Aroma Compounds in Butter (µg/kg)
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Compound
Butter without Starter
Culture

Butter with Commercial
Starter Culture

Acids

Acetic acid 11,630 Not Reported

Butanoic acid Not Reported Not Reported

Hexanoic acid Not Reported Not Reported

Ketones

2,3-Butanedione (Diacetyl) Not Detected Present

2-Butanone, 3-hydroxy-

(Acetoin)
Lowest Concentration Highest Concentration

Alcohols

Ethanol 292.72 - 395.77 292.72 - 395.77

Isoamyl alcohol 82.09 - 102.69 82.09 - 102.69

Data adapted from Şengül et al. (2024).[11][12]

Table 3: Optimal Fermentation Parameters for Cultured Butter Production
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Parameter Optimal Range Impact on Fermentation

Temperature 20-25°C

Influences microbial growth

rate and enzyme activity,

affecting the balance of acid

and aroma production.[7][13]

pH 4.6 - 5.5

Lower pH favors flavor

development relative to acid

production.[8] Ripening is often

carried out in stages to

optimize flavor.[6]

Fermentation Time 12 - 24 hours

Determines the extent of

acidification and flavor

compound development.[14]

Citric Acid Concentration 0.15 - 0.20% (in milk)
Precursor for diacetyl; addition

can enhance buttery flavor.

Experimental Protocols
This section outlines the methodologies for key experiments in the analysis of cultured butter.

Enumeration of Citrate-Fermenting Lactic Acid Bacteria
(Based on ISO 17792:2006)
This method allows for the quantification of aroma-producing bacteria in starter cultures and

the final product.
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Sample Preparation and Serial Dilution

Inoculation onto Nickels and Leesment Agar

Aerobic Incubation at 25°C for 72h

Observation of Citrate Fermentation (Zones of Clearing)

Addition of X-gal Solution

Aerobic Incubation at Room Temperature for 24h

Differentiation of L. lactis biovar diacetylactis (white colonies) and Leuconostoc spp. (blue colonies)

Colony Counting and Calculation of CFU/g

Click to download full resolution via product page

Fig. 3: Workflow for the Enumeration of Citrate-Fermenting LAB.

Protocol:
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Sample Preparation: Aseptically weigh 10 g of the cultured butter sample and homogenize it

in 90 mL of a suitable sterile diluent (e.g., 0.1% peptone water).

Serial Dilutions: Prepare a series of ten-fold dilutions of the homogenate.

Plating: Spread-plate 0.1 mL of appropriate dilutions onto Nickels and Leesment agar plates.

Incubation: Incubate the plates aerobically at 25°C for 72 hours.

Initial Observation: Examine the plates for colonies surrounded by a clear zone, indicating

citrate fermentation.

Differentiation: Overlay the plates with a solution of X-gal (5-bromo-4-chloro-3-indolyl-β-D-

galactopyranoside) and incubate at room temperature for 24 hours.

Final Enumeration: Count the white colonies with clearing zones (Lactococcus lactis subsp.

lactis biovar diacetylactis) and blue colonies (Leuconostoc species) separately. Calculate the

colony-forming units per gram (CFU/g) of the sample.[6]

Analysis of Volatile Compounds by Solid-Phase
Microextraction (SPME) Gas Chromatography-Mass
Spectrometry (GC-MS)
This technique is used to identify and quantify the aroma compounds in cultured butter.

Protocol:

Sample Preparation: Place a precise amount of butter (e.g., 5 g) into a headspace vial. Add

an internal standard solution.

Equilibration: Seal the vial and incubate at a specific temperature (e.g., 60°C) for a set time

(e.g., 30 minutes) to allow volatile compounds to equilibrate in the headspace.

SPME: Expose a SPME fiber (e.g., DVB/CAR/PDMS) to the headspace for a defined period

(e.g., 30 minutes) to adsorb the volatile compounds.
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GC-MS Analysis: Retract the fiber and immediately insert it into the heated injection port of a

gas chromatograph coupled with a mass spectrometer (GC-MS) for thermal desorption of

the analytes.

Data Analysis: Separate the compounds on a suitable capillary column and identify them

based on their mass spectra and retention times compared to known standards. Quantify the

compounds relative to the internal standard.[15]

Determination of Organic Acids and Diacetyl by High-
Performance Liquid Chromatography (HPLC)
This method allows for the quantification of lactic acid, acetic acid, and diacetyl, which are key

indicators of the fermentation process.

Protocol:

Sample Extraction: Homogenize a known weight of the butter sample with an acidic solution

(e.g., 0.013 N H₂SO₄).

Centrifugation and Filtration: Centrifuge the mixture to separate the fat and solids. Filter the

aqueous phase through a 0.45 µm syringe filter.

HPLC Analysis: Inject the filtered extract into an HPLC system equipped with a suitable

column (e.g., Aminex HPX-87H) and detectors (UV and Refractive Index).

Quantification: Identify and quantify the organic acids and diacetyl by comparing their peak

areas and retention times to those of known standards.[11][16]

Conclusion
The microbiology of cultured butter production is a complex interplay of specific lactic acid

bacteria and their metabolic pathways. The characteristic flavor and aroma are a direct result of

the controlled fermentation of cream, where the conversion of lactose to lactic acid and citrate

to diacetyl are the cornerstone reactions. A thorough understanding of the key microorganisms,

their metabolic functions, and the influence of process parameters is crucial for ensuring

consistent product quality and for the development of novel cultured dairy products. The
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analytical methods outlined in this guide provide the necessary tools for researchers and

quality control professionals to monitor and optimize this intricate fermentation process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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